1 -Methoxy-4-(2-propenyl) benzene 1 -Methoxy-4-(2-propenyl) benzene Estragole is a colorless liquid with odor of anise. Insoluble in water. Isolated from rind of persea gratissima grath. and from oil of estragon. Found in oils of Russian anise, basil, fennel turpentine, tarragon oil, anise bark oil. (NTP, 1992)
Estragole is an olefinic compound.
1-Methoxy-4-(2-propenyl)benzene, also known as methylchavicol or estragol, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 1-Methoxy-4-(2-propenyl)benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Methoxy-4-(2-propenyl)benzene has been detected in multiple biofluids, such as feces and saliva. Within the cell, 1-methoxy-4-(2-propenyl)benzene is primarily located in the membrane (predicted from logP). 1-Methoxy-4-(2-propenyl)benzene is a sweet, alcohol, and anise tasting compound that can be found in a number of food items such as tarragon, pomes, chinese cinnamon, and parsley. This makes 1-methoxy-4-(2-propenyl)benzene a potential biomarker for the consumption of these food products.
Brand Name: Vulcanchem
CAS No.: 140-67-0
VCID: VC0085927
InChI: InChI=1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3,5-8H,1,4H2,2H3
SMILES: COC1=CC=C(C=C1)CC=C
Molecular Formula: C10H12O
Molecular Weight: 148.2 g/mol

1 -Methoxy-4-(2-propenyl) benzene

CAS No.: 140-67-0

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VCID: VC0085927

Molecular Formula: C10H12O

Molecular Weight: 148.2 g/mol

1 -Methoxy-4-(2-propenyl) benzene - 140-67-0

CAS No. 140-67-0
Product Name 1 -Methoxy-4-(2-propenyl) benzene
Molecular Formula C10H12O
Molecular Weight 148.2 g/mol
IUPAC Name 1-methoxy-4-prop-2-enylbenzene
Standard InChI InChI=1S/C10H12O/c1-3-4-9-5-7-10(11-2)8-6-9/h3,5-8H,1,4H2,2H3
Standard InChIKey ZFMSMUAANRJZFM-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)CC=C
Canonical SMILES COC1=CC=C(C=C1)CC=C
Appearance Oil
Boiling Point 421 °F at 764 mm Hg (NTP, 1992)
215.5 °C
216 °C at 764 mm Hg
Colorform Liquid
Colorless to light yellow liquid
Density 0.9645 at 70 °F (NTP, 1992)
d15 0.98
0.965 g/cu cm at 25 °C
0.960-0.968
Flash Point 178 °F (NTP, 1992)
81 °C (178 °F) - closed cup
Physical Description Estragole is a colorless liquid with odor of anise. Insoluble in water. Isolated from rind of persea gratissima grath. and from oil of estragon. Found in oils of Russian anise, basil, fennel turpentine, tarragon oil, anise bark oil. (NTP, 1992)
Liquid
Colourless to light yellow liquid; Anise-like aroma
Description Estragole is a colorless liquid with odor of anise. Insoluble in water. Isolated from rind of persea gratissima grath. and from oil of estragon. Found in oils of Russian anise, basil, fennel turpentine, tarragon oil, anise bark oil. (NTP, 1992)
Estragole is an olefinic compound.
1-Methoxy-4-(2-propenyl)benzene, also known as methylchavicol or estragol, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 1-Methoxy-4-(2-propenyl)benzene is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Methoxy-4-(2-propenyl)benzene has been detected in multiple biofluids, such as feces and saliva. Within the cell, 1-methoxy-4-(2-propenyl)benzene is primarily located in the membrane (predicted from logP). 1-Methoxy-4-(2-propenyl)benzene is a sweet, alcohol, and anise tasting compound that can be found in a number of food items such as tarragon, pomes, chinese cinnamon, and parsley. This makes 1-methoxy-4-(2-propenyl)benzene a potential biomarker for the consumption of these food products.
Shelf Life Stable under recommended storage conditions.
Solubility Insoluble (<1 mg/ml) (NTP, 1992)
0.00 M
0.178 mg/mL at 25 °C
In water, 178 mg/L at 25 °C
Very soluble in ethanol, chloroform
Insoluble in water; soluble in alcohols
Soluble (in ethanol)
Synonyms 4-allylanisole
estragole
methyl chavicol
Vapor Pressure 0.165 mm Hg at 25 °C (est)
PubChem Compound 8815
Last Modified Nov 11 2021
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